Cas no 1357945-44-8 (7-Bromo-1H-imidazo1,2-Apyridin-8-amine)

7-Bromo-1H-imidazo1,2-Apyridin-8-amine structure
1357945-44-8 structure
Product Name:7-Bromo-1H-imidazo1,2-Apyridin-8-amine
CAS No:1357945-44-8
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD22199338
CID:1239029
PubChem ID:71819682
Update Time:2025-04-20

7-Bromo-1H-imidazo1,2-Apyridin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromoimidazo[1,2-a]pyridin-8-amine
    • 7-BroMo-1H-iMidazo[1,2-a]pyridin-8-aMine
    • imidazo[1,2-a]pyridin-8-amine,7-bromo-
    • SCHEMBL18137195
    • IMidazo[1,2-a]pyridin-8-aMine, 7-broMo-
    • MFCD22199338
    • DB-170379
    • CS-0328869
    • 1357945-44-8
    • DTXSID30858596
    • 7-Bromo-1H-imidazo1,2-Apyridin-8-amine
    • MDL: MFCD22199338
    • Inchi: 1S/C7H6BrN3/c8-5-1-3-11-4-2-10-7(11)6(5)9/h1-4H,9H2
    • InChI Key: YYZDRTPQVBZADT-UHFFFAOYSA-N
    • SMILES: BrC1C=CN2C=CN=C2C=1N

Computed Properties

  • Exact Mass: 210.97451g/mol
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.3Ų

7-Bromo-1H-imidazo1,2-Apyridin-8-amine Pricemore >>

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